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An In-depth Technical Guide on the Solubility of Metaldehyde in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metaldehyde (CsH160a4) is a cyclic tetramer of acetaldehyde, primarily utilized as a
molluscicide to control slugs and snails in agriculture and horticulture.[1] Its efficacy and
environmental fate are significantly influenced by its solubility in various media. This technical
guide provides a comprehensive overview of the solubility of metaldehyde in water and a
range of organic solvents. It is intended for researchers, scientists, and professionals in drug
development who require detailed information on the physicochemical properties of this
compound.

Quantitative Solubility Data

The solubility of metaldehyde has been determined in various solvents. The following tables
summarize the available quantitative data, providing a comparative overview.

Table 1: Solubility of Metaldehyde in Water
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Solubility (mglL) Temperature (°C) pH Source(s)
200 17 Not Specified [2]

222 20 Not Specified [2]

260 30 Not Specified [3]

188 20 7 [4]

220 20 Not Specified

200 20 Not Specified

188 20 Not Specified

Table 2: Solubility of Metaldehyde in Organic Solvents

Solvent Solubility (mglL) Temperature (°C) Source(s)
Toluene 530 20
Methanol 1730 20
Benzene Very Soluble Not Specified
Chloroform Very Soluble Not Specified
Ethanol Slightly Soluble Not Specified
Diethyl Ether Slightly Soluble Not Specified
Acetone Insoluble Not Specified
Acetic Acid Insoluble Not Specified
Carbon Disulfide Insoluble Not Specified
DMSO 1.82 mg/mL (1820 60 (with sonication
mg/L) and heating)

Experimental Protocols
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The determination of solubility is a critical experimental procedure. The following sections detail
the methodologies for solubility determination and subsequent quantification of metaldehyde.

Experimental Workflow for Solubility Determination

The workflow for determining the solubility of metaldehyde generally follows the OECD
Guideline 105, employing the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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